Cas no 72662-79-4 (Thiomorpholine, 4-pentyl-)

• Product Name: Thiomorpholine, 4-pentyl-
• CAS No: 72662-79-4
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 543578
• PubChem ID: 12517934
• Update Time: 2025-04-19

Thiomorpholine, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-pentyl-
• 4-pentylthiomorpholine
• SCHEMBL968058
• 72662-79-4
• DTXSID10501098

• Inchi： 1S/C9H19NS/c1-2-3-4-5-10-6-8-11-9-7-10/h2-9H2,1H3
• InChI Key： LFNZTDLVXSLRAI-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)CCCCC

Computed Properties

• Exact Mass: 173.12397
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24